![molecular formula C18H19Cl2N3O2 B2365395 4-(4-chlorophenyl)-1-[(3,4-dimethoxyphenyl)methyl]-1H-imidazol-5-amine hydrochloride CAS No. 1798002-54-6](/img/structure/B2365395.png)
4-(4-chlorophenyl)-1-[(3,4-dimethoxyphenyl)methyl]-1H-imidazol-5-amine hydrochloride
Description
4-(4-chlorophenyl)-1-[(3,4-dimethoxyphenyl)methyl]-1H-imidazol-5-amine hydrochloride is a useful research compound. Its molecular formula is C18H19Cl2N3O2 and its molecular weight is 380.27. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Interaction
- Synthesis and Reactivity: The compound is involved in nucleophilic addition reactions with amines to the imidazole nucleus. These reactions are key in exploring the chemical properties and potential applications of this compound (Ohta et al., 2000).
- Intermolecular Interactions: Studies show different weak intermolecular interactions, such as dipole-dipole interactions and halogen bonds, determining crystal packing in closely related imidazole derivatives (Kubicki, 2004).
Pharmacological and Biological Activity
- Neuroprotective Agent Studies: The compound has been studied as a potential neuroprotective agent for ischemia-reperfusion damage, with in vitro and in vivo metabolism studies conducted using LC-electrospray mass spectrometry (Kim et al., 2002).
- Antiangiogenic Properties: Research into KR-31831, a related compound, suggests potential antiangiogenic properties. This aspect is significant for cancer research and therapy, as antiangiogenic agents can inhibit the growth of new blood vessels in tumors (Kim et al., 2005).
Material Science and Chemistry
- Electrochromic Properties: Research into conducting polymers has included the synthesis of compounds related to imidazole derivatives, demonstrating the influence of hydrogen bonding on electrochromic properties (Akpinar et al., 2012).
Antimicrobial Activity
- Antimicrobial and Antitumor Applications: The compound has been explored in the context of farnesyl protein transferase inhibitors, showing significant antitumor effects and highlighting its potential in cancer treatment (Venet et al., 2003).
properties
IUPAC Name |
5-(4-chlorophenyl)-3-[(3,4-dimethoxyphenyl)methyl]imidazol-4-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN3O2.ClH/c1-23-15-8-3-12(9-16(15)24-2)10-22-11-21-17(18(22)20)13-4-6-14(19)7-5-13;/h3-9,11H,10,20H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMVAUPOLQCRLDH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2C=NC(=C2N)C3=CC=C(C=C3)Cl)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19Cl2N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-chlorophenyl)-1-[(3,4-dimethoxyphenyl)methyl]-1H-imidazol-5-amine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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